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Compound of Interest

Compound Name: Tetraniliprole

Cat. No.: B1426447

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide a detailed framework for
designing and executing field trials to evaluate the efficacy of Tetraniliprole against key
lepidopteran pests. Adherence to these guidelines will ensure the generation of robust and
reliable data suitable for regulatory submissions and scientific publications.

Introduction to Tetraniliprole

Tetraniliprole is a broad-spectrum insecticide belonging to the anthranilic diamide class (IRAC
Group 28).[1] Its unique mode of action targets the ryanodine receptors in insect muscle cells,
leading to the uncontrolled release of internal calcium stores.[1][2][3] This disruption of calcium
regulation results in muscle paralysis and ultimately, the death of the target pest.[1][2]
Tetraniliprole has demonstrated high efficacy against a range of chewing and sucking pests,
particularly lepidopteran larvae.[2][4]

Mechanism of Action: Ryanodine Receptor Modulation

Tetraniliprole binds to the ryanodine receptors, which are critical for regulating calcium flow
within muscle cells. This binding locks the receptors in an open state, causing a continuous
leakage of calcium from the sarcoplasmic reticulum into the cytoplasm. The resulting elevated
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intracellular calcium levels lead to uncontrolled muscle contraction, paralysis, and cessation of
feeding, ultimately resulting in the death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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